Cas no 2499665-60-8 (4-azido-1H-indazole)

4-Azido-1H-indazole is a heterocyclic compound featuring an azido functional group attached to the indazole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly in click chemistry applications due to its reactivity in azide-alkyne cycloadditions. The indazole core provides a rigid framework, enhancing stability and enabling precise modifications for pharmaceutical and materials science research. Its azido group allows for efficient conjugation with alkynes, facilitating the development of bioactive molecules or functionalized polymers. The compound is particularly useful in medicinal chemistry for probing biochemical pathways or designing targeted probes. Proper handling is essential due to the potential sensitivity of the azide moiety.
4-azido-1H-indazole structure
4-azido-1H-indazole structure
Product Name:4-azido-1H-indazole
CAS No:2499665-60-8
MF:C7H5N5
MW:159.148099660873
CID:6423588
PubChem ID:152312803
Update Time:2025-05-03

4-azido-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • EN300-36971259
    • SCHEMBL22499330
    • 4-azido-1H-indazole
    • 2499665-60-8
    • Inchi: 1S/C7H5N5/c8-12-11-7-3-1-2-6-5(7)4-9-10-6/h1-4H,(H,9,10)
    • InChI Key: WRTINMGQJXEDSC-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=C(C=2C=N1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 159.05449518g/mol
  • Monoisotopic Mass: 159.05449518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43Ų

4-azido-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-36971259-0.05g
4-azido-1H-indazole
2499665-60-8 95%
0.05g
$202.0 2023-06-04
Enamine
EN300-36971259-0.1g
4-azido-1H-indazole
2499665-60-8 95%
0.1g
$301.0 2023-06-04
Enamine
EN300-36971259-0.25g
4-azido-1H-indazole
2499665-60-8 95%
0.25g
$431.0 2023-06-04
Enamine
EN300-36971259-0.5g
4-azido-1H-indazole
2499665-60-8 95%
0.5g
$679.0 2023-06-04
Enamine
EN300-36971259-1.0g
4-azido-1H-indazole
2499665-60-8 95%
1g
$871.0 2023-06-04
Enamine
EN300-36971259-2.5g
4-azido-1H-indazole
2499665-60-8 95%
2.5g
$1707.0 2023-06-04
Enamine
EN300-36971259-5.0g
4-azido-1H-indazole
2499665-60-8 95%
5g
$2525.0 2023-06-04
Enamine
EN300-36971259-10.0g
4-azido-1H-indazole
2499665-60-8 95%
10g
$3746.0 2023-06-04
1PlusChem
1P0290MO-50mg
4-azido-1H-indazole
2499665-60-8 95%
50mg
$303.00 2024-05-21
1PlusChem
1P0290MO-100mg
4-azido-1H-indazole
2499665-60-8 95%
100mg
$434.00 2024-05-21

Additional information on 4-azido-1H-indazole

Introduction to 4-azido-1H-indazole (CAS No. 2499665-60-8)

4-azido-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2499665-60-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the azole family, characterized by a nitrogen-containing aromatic ring system, which makes it a versatile scaffold for the development of various bioactive molecules. The presence of an azido functional group at the 4-position introduces unique reactivity, making 4-azido-1H-indazole a valuable intermediate in synthetic chemistry and drug discovery.

The 1H-indazole core structure is a well-known pharmacophore, frequently encountered in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The azido group, specifically, is a powerful handle for further chemical modification, enabling the construction of more complex molecules through reactions like nucleophilic substitution, cycloadditions, and cross-coupling processes. These attributes have positioned 4-azido-1H-indazole as a key building block in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in leveraging azole derivatives for their potential applications in treating various diseases. Specifically, 4-azido-1H-indazole has been explored in the development of antimicrobial and antiviral compounds. Its structural features allow for interactions with bacterial enzymes and viral proteases, making it a promising candidate for addressing emerging infectious diseases. Additionally, studies have highlighted its role in designing molecules with anti-inflammatory properties, which are crucial for managing chronic conditions such as rheumatoid arthritis.

The chemical reactivity of 4-azido-1H-indazole is particularly noteworthy. The azido group can undergo various transformations, including deuterium exchange, which is relevant in studying reaction mechanisms and developing more efficient synthetic routes. Researchers have also investigated its use in constructing complex scaffolds through transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, which is essential for generating diverse molecular libraries.

From a synthetic perspective, 4-azido-1H-indazole serves as a versatile precursor for accessing other functionalized indazole derivatives. Its utility extends to the preparation of fluorescent probes and imaging agents, where the azido group can be used to introduce specific handles for conjugation with biomolecules. This has opened up new avenues in diagnostic chemistry and biopharmaceutical research.

The pharmacological potential of 4-azido-1H-indazole has been further explored through computational modeling and high-throughput screening efforts. These studies have identified several derivatives with enhanced binding affinity to target proteins, suggesting their suitability for drug development. Moreover, the compound’s ability to modulate enzyme activity has led to investigations into its role in metabolic disorders and cancer biology.

In conclusion, 4-azido-1H-indazole (CAS No. 2499665-60-8) represents a fascinating compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological functions and synthetic possibilities, the importance of this compound is expected to grow further.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent